Cas no 23826-80-4 (1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl-)

• Product Name: 1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl-
• CAS No: 23826-80-4
• MF: C₁₇H₃₁N₃
• MW: 277.448144197464
• CID: 260142
• PubChem ID: 212054
• Update Time: 2025-04-19

1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-heptyl-N3,N3-dimethyl-N1-2-pyridinyl-
• Pyridine, 2-(N-(3-dimethylaminopropyl)-N-heptylamino)-
• Heptylamine, N-(3-(dimethylamino)propyl)-N-(2-pyridyl)-
• R.500
• N~1~-Heptyl-N~3~,N~3~-dimethyl-N~1~-(pyridin-2-yl)propane-1,3-diamine
• DTXSID20946633
• 2-(N-(3-Dimethylaminopropyl)-N-heptylamino)pyridine
• 1-Dimethylaminopropyl-1-(n-heptyl)-1-(2-pyridyl)amine
• BRN 0407237
• 23826-80-4
• N-[3-(Dimethylamino)propyl]-N-heptyl-2-pyridinamine

• Inchi： 1S/C17H31N3/c1-4-5-6-7-10-15-20(16-11-14-19(2)3)17-12-8-9-13-18-17/h8-9,12-13H,4-7,10-11,14-16H2,1-3H3
• InChI Key： BBEIBFUINWSRLG-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CN=1)(CCCN(C)C)CCCCCCC

Computed Properties

• Exact Mass: 277.25203
• Monoisotopic Mass: 277.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• Density: 0.947
• Boiling Point: 381°Cat760mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.517
• PSA: 19.37